Cas no 80768-82-7 (1-(tert-butylamino)-3-(cyclohexylmethoxy)propan-2-ol (2E)-but-2-enedioate (salt))

• Product name: 1-(tert-butylamino)-3-(cyclohexylmethoxy)propan-2-ol (2E)-but-2-enedioate (salt)
• CAS No: 80768-82-7
• MF: C₁₄H₂₉NO₂^.C₄H₄O₄
• MW: 359.45772
• CID: 1801857
• PubChem ID: 6448079

1-(tert-butylamino)-3-(cyclohexylmethoxy)propan-2-ol (2E)-but-2-enedioate (salt) Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butylamino)-3-(cyclohexylmethoxy)propan-2-ol (2E)-but-2-enedioate (salt)
• (E)-but-2-enedioic acid,1-(tert-butylamino)-3-(cyclohexylmethoxy)propan-2-ol
• Tertiobutylamino-3 cyclohexylmethoxy-1 propanol-2 maleate [French]
• 80768-82-7
• 2-Propanol, 1-(cyclohexylmethoxy)-3-((1,1-dimethylethyl)amino)-, (Z)-2-butenedioate (1:1) (salt)
• Tertiobutylamino-3 cyclohexylmethoxy-1 propanol-2 maleate

• Inchi： InChI=1S/C14H29NO2.C4H4O4/c1-14(2,3)15-9-13(16)11-17-10-12-7-5-4-6-8-12;5-3(6)1-2-4(7)8/h12-13,15-16H,4-11H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： UVXNGSJALQIJTD-WLHGVMLRSA-N
• SMILES： CC(C)(C)NCC(COCC1CCCCC1)O.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 359.23078777g/mol
• Monoisotopic Mass: 359.23078777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų